Cas no 1806034-27-4 (Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate
• CAS No: 1806034-27-4
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895478
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate

• Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)7-6(2)5-14-8(10(12)13)9(7)16-3/h5,10H,4H2,1-3H3
• InChI Key： LKDYTDKKEYICDU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C(C)=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate (CAS No. 1806034-27-4)

Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate (CAS No. 1806034-27-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a difluoromethyl group, a methoxy substituent, and an ethyl carboxylate moiety. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of novel bioactive molecules.

The compound's molecular formula, C₁₁H₁₃F₂NO₃, reflects its moderate complexity, which aligns with current trends in drug discovery favoring fragment-based drug design. Researchers are increasingly interested in such fluorinated pyridines due to their enhanced metabolic stability and bioavailability, addressing common challenges in modern medicinal chemistry. The presence of fluorine atoms, a hot topic in pharmaceutical development, often improves a compound's lipophilicity and membrane permeability.

In the context of green chemistry and sustainable synthesis, Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate represents an interesting case study. The incorporation of fluorine atoms through efficient synthetic routes has become a focal point for many laboratories aiming to reduce environmental impact while maintaining synthetic efficiency. This aligns with the growing demand for eco-friendly synthetic methods frequently searched in academic and industrial databases.

The compound's potential applications extend to crop protection formulations, where fluorinated pyridines have shown promise as building blocks for novel pesticides with improved target specificity and reduced environmental persistence. This addresses current concerns about sustainable agriculture and the development of next-generation agrochemicals with lower ecological footprints - topics that consistently rank high in scientific literature searches.

From a technical perspective, the spectroscopic characterization of CAS No. 1806034-27-4 typically involves advanced analytical techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in both research and potential scale-up scenarios, reflecting the pharmaceutical industry's emphasis on analytical method validation - another frequently searched term in chemical databases.

The stability profile of Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate under various conditions (pH, temperature, light exposure) is of particular interest to formulation scientists. Understanding these parameters helps in designing appropriate storage conditions and predicting shelf life - critical factors in both pharmaceutical and agrochemical applications where product stability is a major concern.

Recent patent literature reveals growing interest in similar fluorinated heterocycles, suggesting that CAS No. 1806034-27-4 and its analogs may play important roles in future intellectual property landscapes. The compound's structural features make it a potential candidate for structure-activity relationship (SAR) studies, particularly in the optimization of lead compounds for various therapeutic targets.

In the context of drug discovery, the pyridine core of this compound offers multiple sites for further functionalization, allowing medicinal chemists to explore diverse chemical space. This adaptability is particularly valuable in the current era of personalized medicine, where researchers seek modular building blocks for targeted therapies. The methoxy and difluoromethyl substituents provide additional vectors for molecular interactions, potentially enhancing binding affinity to biological targets.

From a synthetic chemistry perspective, the preparation of Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate involves interesting transformations that are relevant to contemporary methodology development. The introduction of fluorine atoms typically requires specialized reagents and conditions, making its synthesis an area of active research as evidenced by numerous publications on fluorination techniques in leading chemistry journals.

The compound's physicochemical properties, including its logP (partition coefficient) and aqueous solubility, are important parameters frequently calculated using in silico prediction tools. These computational approaches, combined with experimental data, help researchers understand the compound's behavior in biological systems - a crucial step in early-stage drug discovery that aligns with current trends toward computer-aided drug design.

In analytical applications, CAS No. 1806034-27-4 may serve as a reference standard or analytical marker, particularly in methods development for fluorinated compounds. The growing need for impurity profiling in pharmaceutical quality control has increased demand for well-characterized compounds like this, capable of serving as benchmarks in HPLC method development.

The safety profile of Ethyl 2-(difluoromethyl)-3-methoxy-5-methylpyridine-4-carboxylate is an area of ongoing investigation, with particular attention to its toxicological properties and metabolic fate in biological systems. These studies are essential for understanding the compound's potential applications and limitations, reflecting the pharmaceutical industry's increased focus on early safety assessment in the drug development process.

As research continues, CAS No. 1806034-27-4 may find applications beyond its current scope, possibly in materials science or specialty chemicals. The unique combination of its substituents offers possibilities for creating novel molecular architectures with tailored properties - a direction that resonates with current interests in functional materials design and molecular engineering.